3-ethoxy-4-fluoroaniline
Overview
Description
3-Ethoxy-4-fluoroaniline is a chemical compound with the molecular formula C8H10FNO and a molecular weight of 155.17 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluoro group at the 4th position and an ethoxy group at the 3rd position . The InChI code for this compound is 1S/C8H10FNO/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5H,2,10H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a predicted boiling point of approximately 258.5°C at 760 mmHg and a predicted density of approximately 1.1 g/mL . The refractive index is predicted to be n20D 1.53 .Scientific Research Applications
Biodegradation and Environmental Applications
A study on the Degradation of 3-fluoroaniline by Rhizobium sp. JF-3 highlighted the environmental relevance of fluoroanilines due to their industrial applications and low biodegradability. Rhizobium sp. JF-3 was found capable of degrading 3-fluoroaniline and other related compounds, suggesting a pathway for environmental bioremediation of fluoroaniline pollutants (Zhao et al., 2019).
Chemical Synthesis and Material Science
Research on the Synthesis, Reactions, and Biological Activities of Some New Thieno[3,2‐c]quinoline and Pyrrolo[3,2‐c]quinoline Derivatives involved the use of 2-bromo-4-fluoroaniline for the synthesis of complex quinoline systems, demonstrating the role of fluoroaniline derivatives in synthesizing materials with significant antibacterial and antifungal activities (Abdel‐Wadood et al., 2014).
Photocatalytic Degradation
A study on the Adsorption and Photocatalytic Degradation of 3-Fluoroaniline on Anatase TiO2(101) employed synchrotron radiation photoelectron spectroscopy to understand the interaction between 3-fluoroaniline and titanium dioxide. This research contributes to the development of photocatalytic materials for environmental cleanup (Jackman & Thomas, 2014).
Fluorophores and Probes
The Conformational, spectroscopic, and molecular dynamics DFT study of precursors for new potential antibacterial fluoroquinolone drugs investigated fluoroanilinoethylene derivatives, a precursor to fluoroquinolones, for their potential in creating sensitive and selective compounds for biological systems (Dorotíková et al., 2014).
Molecular Interaction Studies
Safety and Hazards
3-Ethoxy-4-fluoroaniline is classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethoxy-4-fluoroaniline can be achieved through a nucleophilic aromatic substitution reaction.", "Starting Materials": [ "4-fluoronitrobenzene", "ethanol", "sodium ethoxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "4-fluoronitrobenzene is reacted with ethanol and sodium ethoxide to form 4-fluoro-3-nitrophenol.", "The nitro group is reduced to an amino group using hydrogen gas and a palladium catalyst.", "The resulting 4-fluoro-3-aminophenol is then reacted with hydrochloric acid and ethanol to form 3-ethoxy-4-fluoroaniline.", "The product is isolated and purified using sodium bicarbonate, sodium chloride, and water." ] } | |
CAS RN |
1262881-14-0 |
Molecular Formula |
C8H10FNO |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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